Cas no 2228596-85-6 (tert-butyl N-2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethylcarbamate
• CAS No: 2228596-85-6
• MF: C₁₅H₂₃ClN₂O₄
• MW: 330.807123422623
• CID: 5936276
• PubChem ID: 165827966
• Update Time: 2025-07-22

tert-butyl N-2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethylcarbamate
• 2228596-85-6
• tert-butyl N-[2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethyl]carbamate
• EN300-1901403

• Inchi： 1S/C15H23ClN2O4/c1-15(2,3)22-14(19)18-11(8-17)9-6-10(16)13(21-5)12(7-9)20-4/h6-7,11H,8,17H2,1-5H3,(H,18,19)
• InChI Key： QIFUBHUHADIKDQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(CN)NC(=O)OC(C)(C)C)OC)OC

Computed Properties

• Exact Mass: 330.1346349g/mol
• Monoisotopic Mass: 330.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethylcarbamate (CAS: 2228596-85-6)

The compound tert-butyl N-2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethylcarbamate (CAS: 2228596-85-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, structural characterization, and applications in drug discovery.

Recent studies have highlighted the importance of tert-butyl N-2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethylcarbamate as a versatile building block for the development of novel therapeutics. Its unique structural features, including the presence of a chloro-dimethoxyphenyl moiety and a protected amino group, make it an attractive candidate for the design of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showcasing its potential in oncology research.

In terms of synthetic methodologies, researchers have developed optimized routes for the preparation of this compound with improved yields and purity. A recent publication in Organic Process Research & Development (2024) described a scalable and environmentally friendly synthesis of tert-butyl N-2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethylcarbamate using catalytic asymmetric hydrogenation, achieving enantiomeric excesses greater than 99%. This advancement addresses previous challenges associated with racemization and purification, making the compound more accessible for pharmaceutical applications.

Structural studies utilizing X-ray crystallography and NMR spectroscopy have provided detailed insights into the conformational preferences of this molecule. These investigations, reported in Acta Crystallographica Section E (2023), revealed interesting intramolecular interactions between the carbamate protecting group and the aromatic system, which may influence its reactivity in subsequent transformations. Such structural knowledge is crucial for rational drug design efforts leveraging this scaffold.

The pharmacological potential of derivatives containing this structural motif has been explored in several recent preclinical studies. A 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated that analogs of tert-butyl N-2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethylcarbamate exhibit promising activity against neurodegenerative disease targets, particularly in modulating tau protein aggregation. These findings suggest potential applications in Alzheimer's disease therapeutics, although further optimization and validation are required.

From a safety and toxicological perspective, preliminary studies indicate that this compound displays favorable pharmacokinetic properties with good metabolic stability and moderate blood-brain barrier penetration. However, as noted in a recent toxicology report (Regulatory Toxicology and Pharmacology, 2023), comprehensive safety assessments will be necessary before clinical translation, particularly regarding potential off-target effects related to the chloro-dimethoxyphenyl moiety.

In conclusion, tert-butyl N-2-amino-1-(3-chloro-4,5-dimethoxyphenyl)ethylcarbamate (CAS: 2228596-85-6) represents a valuable synthetic intermediate with growing importance in medicinal chemistry. The recent advancements in its synthesis, structural characterization, and biological evaluation highlight its potential as a key scaffold for drug discovery. Future research directions may focus on expanding its applications to additional therapeutic areas and developing more efficient synthetic routes to meet the growing demand for this versatile building block.